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Introduction

D-erythro-sphingosine is a foundational sphingoid base, an 18-carbon amino alcohol that
serves as the central backbone for the majority of sphingolipids in mammalian cells.[1][2] Far
from being a mere structural intermediate, sphingosine is a bioactive molecule in its own right
and the critical precursor to other potent signaling lipids, most notably ceramide and
sphingosine-1-phosphate (S1P).[3][4] The metabolic interplay between these three molecules
—ceramide, sphingosine, and S1P—forms a tightly regulated signaling nexus often referred to
as the "sphingolipid rheostat,” which governs a multitude of cellular processes including
proliferation, survival, apoptosis, migration, and inflammation.[3][5][6] This guide provides a
detailed examination of the biological functions of D-erythro-sphingosine, its associated
metabolic and signaling pathways, and the experimental methodologies used to investigate
them.

Core Metabolic Pathways of D-erythro-sphingosine

D-erythro-sphingosine sits at the heart of sphingolipid metabolism. Its cellular levels are
controlled through three primary pathways: the de novo synthesis pathway, the salvage
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pathway, and the sphingomyelinase pathway.[7]

e De Novo Synthesis: This pathway begins in the endoplasmic reticulum (ER) with the
condensation of serine and palmitoyl-CoA, ultimately producing ceramide. Ceramide can
then be deacylated by ceramidases to yield sphingosine.[7][8]

o Salvage Pathway: Complex sphingolipids are degraded within the lysosome back to their
fundamental components. This process liberates sphingosine, which can be re-acylated by
ceramide synthases (CerS) to form ceramide, effectively recycling the sphingoid base.[9]
The dephosphorylation of S1P by S1P phosphatases also regenerates sphingosine,
contributing to this pathway.

e Sphingomyelinase Pathway: On the plasma membrane, sphingomyelin can be hydrolyzed by
sphingomyelinases into ceramide, which is subsequently converted to sphingosine by
ceramidases.[7][10]

Once formed, sphingosine has two primary fates: it can be phosphorylated by sphingosine
kinases (SphK1 and SphK2) to form S1P, or it can be acylated by ceramide synthases (CerS)
to form ceramide.[11] This balance is critical, as ceramide and sphingosine are generally
considered pro-apoptotic, while S1P is pro-survival.[3][5]
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Core metabolic pathways involving D-erythro-sphingosine.

Biological Functions and Signaling Pathways
The Sphingosine-S1P Axis: A Master Regulator

The most well-characterized function of D-erythro-sphingosine is its role as the substrate for
sphingosine kinases, leading to the formation of S1P.[4][12] S1P is a pleiotropic signaling
molecule that can act both intracellularly and extracellularly.[13][14]

 Intracellular Actions: Inside the cell, S1P can directly modulate the activity of various

proteins.

o Extracellular Signaling: S1P is exported from the cell by specific transporters (e.g., Spns2,
Mfsd2b) and binds to a family of five G protein-coupled receptors (GPCRs), designated S1P1
to S1Ps.[12][14][15] This receptor-mediated signaling regulates a vast array of critical
physiological processes, including immune cell trafficking, vascular development, cell
migration, and survival.[14][15][16]
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The activation of S1P receptors triggers downstream signaling cascades that are often cell-type
and receptor-subtype specific. These pathways include the activation of PI3K-Akt, Ras-ERK,
PLC-mediated calcium signaling, and Rac, which are crucial for cell migration and proliferation.

[1]
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Extracellular S1P signaling through GPCRs.

Role in Apoptosis
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In stark contrast to the pro-survival nature of S1P, both D-erythro-sphingosine and its metabolic
precursor, ceramide, are potent inducers of apoptosis.[3] Sphingosine has been shown to

induce apoptosis in various cancer cell lines, an effect that demonstrates stereospecificity, with
the D-erythro isomer being the most potent.[17] The mechanisms are multifaceted and include:

e Inhibition of Pro-Survival Kinases: Sphingosine can inhibit protein kinase C (PKC) and the
mitogen-activated protein kinase (MAPK) pathway.[17]

o Modulation of the Sphingolipid Rheostat: The balance between pro-apoptotic
sphingosine/ceramide and anti-apoptotic S1P is a critical determinant of cell fate. High levels
of sphingosine shift the balance towards cell death. The phosphorylation of sphingosine to
S1P by SphK1 is a key checkpoint that can prevent apoptosis.[3] Conversely, inhibition of
SphK can lead to sphingosine accumulation and trigger apoptosis.[18]
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The sphingolipid rheostat balancing apoptosis and survival.

Quantitative Data Summary

The study of D-erythro-sphingosine and its metabolic enzymes involves precise quantitative
measurements. The following tables summarize key kinetic parameters and concentrations
reported in the literature.

Table 1: Enzyme Kinetic Parameters

Organism/Syst

Enzyme Substrate Km Value Reference
em

Sphingosine D-erythro- ]

) ) ) 5uM Rat brain [19]
Kinase sphingosine
Sphingosine .

] ATP 93 uM Rat brain [19]
Kinase
S1P
Phosphohydrolas  PA 0.05 mol% Murine [20]
e (LPP1)
S1P
Phosphohydrolas  LPA 0.08 mol% Murine [20]
e (LPP1)

Table 2: Inhibitor Constants (Ki)
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Organism/Syst

Enzyme Inhibitor Ki Value (pM) Reference
em
Murine

mSphK2 SLM6031434 0.4 ] [21]
(recombinant)
Rat

rSphK2 SLM6031434 0.3 _ [21]
(recombinant)
Murine

mSphK1 SLR080811 15 ) [21]
(recombinant)
Murine

mSphK2 SLR080811 1.3 [21]

(recombinant)

Table 3: Substrate Concentrations Used in In Vitro Assays

Assay Substrate Concentration Notes Reference
SphK Activity D-erythro- In 0.1% Triton X-

) ) 25 uM [22]
Assay sphingosine 100
SphK Activity D-erythro- For recombinant

_ _ 5-10 uM [21]
Assay sphingosine SphK1/2

. Final
SphK Inhibitor D-erythro- o
] ] ) 50 pM concentration in [23]
Screening sphingosine
assay

CerS Activity NBD- With 50 pM fatty

o 10 pM _ [24]
Assay sphinganine acid-CoA

Experimental Protocols
Protocol 1: Sphingolipid Extraction and Analysis by LC-
MS/MS

This protocol provides a general workflow for the targeted quantification of sphingolipids from
cultured cells.[25]
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Methodology

Cell Preparation: Culture cells to desired confluency. Place the culture plate on ice and
aspirate the medium.

Washing: Wash cells twice with 1 mL of ice-cold phosphate-buffered saline (PBS).

Lysis & Standard Spiking: Add 500 pL of ice-cold methanol containing a mixture of
appropriate stable isotope-labeled internal standards (e.g., Sphingosine-d-). Scrape cells
and transfer the suspension to a microcentrifuge tube.[25]

Lipid Extraction (Bligh & Dyer Method):

o Add 250 puL of chloroform and vortex vigorously for 1 minute.

o Add 200 pL of deionized water and vortex for 1 minute.

o Centrifuge at >3000 x g for 10 minutes at 4°C to induce phase separation.[25]

Sample Collection: Carefully collect the lower organic phase, which contains the lipids, and
transfer it to a new tube.

Drying: Evaporate the solvent from the organic phase under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 pL) of the
initial mobile phase for LC-MS/MS analysis.

Analysis: Inject the sample into an LC-MS/MS system equipped with a suitable column (e.qg.,
C18 for reverse phase) for separation and quantification.[26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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